Cas no 114247-06-2 ((S)-Fluoxetine Hydrochloride)

• Product Name: (S)-Fluoxetine Hydrochloride
• CAS No: 114247-06-2
• MF: C₁₇H₁₉ClF₃NO
• MW: 345.787074327469
• CID: 106221
• PubChem ID: 24278432
• Update Time: 2025-06-11

(S)-Fluoxetine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,N-methyl-g-[4-(trifluoromethyl)phenoxy]-,hydrochloride (1:1), (gS)-
• (S)-Fluoxetine Hydrochloride
• S-(+)-FLUOXETINE HYDROCHLORIDE
• (S)-Fluoxetine-d5 Hydrochloride
• Fluoxetine S-IsoMer
• (S)-(+)-N-Methyl-3-(4-trifluoromethylphenoxy)-3-phenylpropylamine HCl
• (S)-N-Methyl-3-(4-trifluoroMethylphenoxy)-3-phenylpropylaMine Hydrochloride
• (γS)-N-Methyl-γ-[4-(trifluoroMethyl)phenoxy]benzenepropanaMine Hydrochloride
• (S)-3[4(TRIFLUOROMETHYL)PHENOXY]-N-METHYL-3-PHENYLPROPAN-1-AMINE HYDROCHLORIDE
• CHEMBL1257031
• MFCD04040001
• NCGC00261239-01
• Benzenepropanamine,?N-methyl-.gamma.-[4-(trifluoromethyl)phenoxy]-, (.gamma.S)-, hydrochloride (1:1)
• Z4S3JZC091
• Fluoxetine hydrochloride, (+)-
• SMR001230719
• LP00554
• S-(+)-Fluoxetine HCl
• Tox21_500554
• UNII-Z4S3JZC091
• SR-01000939463-1
• S-(+)-Fluoxetine hydrochloride, >=98% (HPLC), solid
• Benzenepropanamine, N-methyl-gamma-[4-(trifluoromethyl)phenoxy]-, hydrochloride (1:1), (gammaS)-
• (S)-fluoxetine HCl
• DTXSID00872289
• (3S)-N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-aminium chloride
• A803159
• Fluoxetine hydrochloride, (S)-
• (3S)-N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine;hydrochloride
• 114247-06-2
• EU-0100554
• methyl-[(3S)-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]azanium;chloride
• MLS002153300
• CHEBI:86997
• F 1553
• (s)-(+)-fluoxetine hydrochloride
• Q27159319
• (3S)-N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine hydrochloride
• (gammaS)-N-Methyl-gamma-[4-(trifluoromethyl)phenoxy]benzenepropanamine Hydrochloride
• AKOS025310750
• BENZENEPROPANAMINE, N-METHYL-.GAMMA.-(4-(TRIFLUOROMETHYL)PHENOXY)-, HYDROCHLORIDE (1:1), (.GAMMA.S)-
• (+)-Fluoxetine Hydrochloride
• SCHEMBL7081402
• Benzenepropanamine, N-methyl-gamma-(4-(trifluoromethyl)phenoxy)-, hydrochloride (1:1), (gammaS)-
• (S)-Fluoxetinehydrochloride
• CCG-221858
• (+)-(S)-Fluoxetine Hydrochloride
• S-(+)-Fluoxetinehydrochloride
• SR-01000939463
• NCGC00093940-01
• DB-257694
• (3S)-N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]-1-propanamine hydrochloride (1:1)

• MDL： MFCD04040001
• Inchi： 1S/C17H18F3NO.ClH/c1-21-12-11-16(13-5-3-2-4-6-13)22-15-9-7-14(8-10-15)17(18,19)20;/h2-10,16,21H,11-12H2,1H3;1H/t16-;/m0./s1
• InChI Key： GIYXAJPCNFJEHY-NTISSMGPSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)O[C@H](C1C=CC=CC=1)CCNC)(F)F

Computed Properties

• Exact Mass: 345.11100
• Monoisotopic Mass: 345.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Melting Point: 140-142°C
• Boiling Point: 395.1°C at 760 mmHg
• Flash Point: 192.8°C
• Solubility: H2O: 18 mg/mL, soluble
• PSA: 21.26000
• LogP: 5.62790

(S)-Fluoxetine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37-60-61
• Storage Condition：room temp
• Risk Phrases：R22

Additional information on (S)-Fluoxetine Hydrochloride

Introduction to (S)-Fluoxetine Hydrochloride (CAS No. 114247-06-2)

(S)-Fluoxetine Hydrochloride, with the chemical formula C₁₇H₁₈F₃N·HCl, is a highly significant compound in the field of pharmaceutical chemistry and psychiatry. As a key enantiomer of fluoxetine, it plays a pivotal role in the treatment of major depressive disorder and obsessive-compulsive disorder. The compound's CAS number, CAS No. 114247-06-2, uniquely identifies it in scientific and industrial databases, underscoring its importance in research and development.

The synthesis and pharmacological properties of (S)-Fluoxetine Hydrochloride have been extensively studied due to its high efficacy and selectivity. Unlike its racemic counterpart, (S)-Fluoxetine Hydrochloride exhibits superior therapeutic outcomes, primarily because it targets specific serotonin reuptake mechanisms more effectively. This selectivity has made it a cornerstone in modern antidepressant therapy.

Recent advancements in the field of chiral chemistry have further highlighted the importance of (S)-Fluoxetine Hydrochloride. Researchers have developed novel synthetic pathways that enhance the yield and purity of this enantiomer, reducing costs and improving accessibility for patients worldwide. These innovations align with global efforts to optimize pharmaceutical production while maintaining high standards of quality and safety.

The pharmacokinetic profile of (S)-Fluoxetine Hydrochloride is another area of intense interest. Studies indicate that its half-life is approximately 4 to 6 days, which allows for once-daily dosing in many clinical scenarios. This characteristic improves patient compliance and convenience, making it a preferred choice for long-term treatment regimens.

Current research is also exploring the potential applications of (S)-Fluoxetine Hydrochloride in managing anxiety disorders and other neuropsychiatric conditions. Preliminary findings suggest that its mechanism of action may extend beyond depression, offering new therapeutic avenues for patients suffering from comorbid conditions.

The impact of (S)-Fluoxetine Hydrochloride on global healthcare cannot be overstated. Its widespread use has contributed significantly to reducing the burden of depression and related disorders worldwide. As understanding of neurotransmitter systems continues to evolve, the role of (S)-Fluoxetine Hydrochloride is expected to expand, further solidifying its position as a vital component in modern medicine.

In conclusion, (S)-Fluoxetine Hydrochloride remains at the forefront of pharmaceutical innovation. Its unique properties, coupled with ongoing research into its applications and mechanisms, ensure that it will continue to play a crucial role in addressing mental health challenges in the years to come.